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Compound of Interest

Compound Name: GSK1820795A

Cat. No.: B10857743 Get Quote

Technical Support Center: GSK1820795A
Welcome to the technical support center for GSK1820795A. This resource is designed to

assist researchers, scientists, and drug development professionals in the effective use of

GSK1820795A in their experiments. Here you will find frequently asked questions,

troubleshooting guides, and detailed protocols to ensure the stability, proper storage, and

successful application of this selective GPR132 antagonist.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK1820795A?

A1: To ensure the stability and longevity of GSK1820795A, it is crucial to adhere to the

following storage guidelines. Improper storage can lead to degradation and affect experimental

outcomes.

Storage Type Temperature Duration Conditions

Solid Form (Short-

term)
0 - 4°C Days to Weeks

Dry and dark

environment.

Solid Form (Long-

term)
-20°C Months to Years

Dry and dark

environment.[1]

Stock Solution -20°C Up to 1 month

Stock Solution -80°C Up to 6 months
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Note: The shelf life of GSK1820795A is greater than two years if stored properly in its solid

form.[1] The compound is stable for several weeks at ambient temperature during standard

shipping.[1]

Q2: How should I prepare a stock solution of GSK1820795A?

A2: GSK1820795A can be dissolved in dimethyl sulfoxide (DMSO). For cell-based assays, a

common starting concentration for a stock solution is 10 mM in 100% DMSO. For in vivo

studies, specific formulations are required.

Q3: What is the known solubility of GSK1820795A?

A3: While comprehensive solubility data in all common solvents is not publicly available, here

are some reported solution preparations:

Solvent/Vehicle Concentration Solution Type Intended Use

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (4.41 mM) Suspended solution
In vivo (oral,

intraperitoneal)

10% DMSO + 90%

Corn Oil

≥ 2.5 mg/mL (4.41

mM)
Clear solution In vivo

For suspended solutions, ultrasonic treatment may be necessary to aid dissolution. For in vivo

experiments, it is recommended to prepare the working solution fresh on the day of use.

Q4: What is the mechanism of action of GSK1820795A?

A4: GSK1820795A is a selective antagonist of the G protein-coupled receptor 132 (GPR132),

also known as G2A. It blocks the activation of GPR132 by its agonists. GPR132 is involved in

various physiological processes, and its activation can modulate intracellular signaling

pathways, including those involving cyclic AMP (cAMP) and mitogen-activated protein kinases

(MAPK).

GPR132 Signaling Pathway
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The following diagram illustrates the general signaling pathway of GPR132, which

GSK1820795A antagonizes.
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Caption: GPR132 signaling pathway and the inhibitory action of GSK1820795A.

Experimental Workflow: Cell-Based Antagonist
Assay
This workflow outlines a typical cell-based assay to evaluate the antagonist activity of

GSK1820795A.
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Preparation

Assay Procedure

Data Acquisition & Analysis

1. Prepare GPR132-
expressing cells

4. Add cells to the plate

2. Prepare serial dilutions
of GSK1820795A in DMSO

3. Dispense GSK1820795A
to assay plate

5. Pre-incubate

6. Add GPR132 agonist
(at EC80 concentration)

7. Incubate

8. Read plate
(e.g., fluorescence, luminescence)

9. Analyze data to
determine IC50

Click to download full resolution via product page

Caption: Workflow for a cell-based GPR132 antagonist assay.
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Troubleshooting Guide
Issue 1: GSK1820795A Precipitates in Aqueous Solution.

Possible Cause Troubleshooting Step

Low aqueous solubility.

Prepare a high-concentration stock solution in

100% DMSO. For aqueous buffers, ensure the

final DMSO concentration is kept low (typically

<0.5%) and consistent across all experimental

conditions.

Incorrect buffer pH or composition.

Check the pH and ionic strength of your assay

buffer. Extreme pH values can affect compound

solubility.

"Shock" precipitation upon dilution.

When diluting the DMSO stock, add the stock

solution to the aqueous buffer while vortexing to

ensure rapid mixing and prevent localized high

concentrations.

Issue 2: Inconsistent or No Antagonist Activity Observed.
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Possible Cause Troubleshooting Step

Compound degradation.

Ensure GSK1820795A has been stored

correctly (see storage conditions). Prepare fresh

dilutions for each experiment from a frozen

stock. Avoid repeated freeze-thaw cycles of the

stock solution.

Suboptimal agonist concentration.

Confirm the EC50 of your GPR132 agonist in

your specific assay system. For antagonist

assays, use the agonist at a concentration that

elicits ~80% of the maximal response (EC80).

Cell health issues.

Monitor cell viability and morphology. Ensure

cells are not passaged too many times and are

healthy at the time of the experiment.

Incorrect assay setup.

Verify all reagent concentrations, incubation

times, and instrument settings. Include

appropriate controls (e.g., vehicle control,

agonist-only control, no-cell control).

Issue 3: High Background Signal in the Assay.
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Possible Cause Troubleshooting Step

Compound interference.

GSK1820795A may have intrinsic fluorescence

or interfere with the detection method. Run a

control plate with the compound in the absence

of cells or other assay reagents to check for

interference.

High constitutive activity of the receptor.

Some cell lines overexpressing a GPCR can

exhibit high basal signaling. If this is the case,

the assay window for detecting antagonism may

be small. Consider using a cell line with lower

receptor expression or an alternative detection

method.

Contamination of reagents or cells.
Use sterile techniques and ensure all reagents

are free from contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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